Cas no 2171824-44-3 (2-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)azetidine)

• Product Name: 2-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)azetidine
• CAS No: 2171824-44-3
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5943087
• PubChem ID: 165864827
• Update Time: 2025-05-22

2-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)azetidine
• EN300-1290278
• 2171824-44-3
• 2-({[(5-ethylfuran-2-yl)methyl]sulfanyl}methyl)azetidine

• Inchi： 1S/C11H17NOS/c1-2-10-3-4-11(13-10)8-14-7-9-5-6-12-9/h3-4,9,12H,2,5-8H2,1H3
• InChI Key： BGEUQNNAPLVKCG-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)CC1CCN1

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.5Ų

Additional information on 2-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)azetidine

2-({(5-Ethylfuran-2-yl)methylsulfanyl}methyl)azetidine: A Comprehensive Overview

The compound with CAS No. 2171824-44-3, commonly referred to as 2-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)azetidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a furan ring, an azetidine ring, and a sulfur-containing functional group. The azetidine moiety, a four-membered ring similar to pyrrolidine, contributes to the molecule's rigidity and potential bioactivity. The 5-ethylfuran group adds electron-donating properties, while the methylsulfanyl group introduces sulfur-based interactions that could be crucial for binding to biological targets.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders. Researchers have explored its ability to modulate ion channels and neurotransmitter receptors, which are critical in conditions such as epilepsy and chronic pain. The azetidine ring's flexibility allows for diverse conformations, enhancing its binding affinity to these targets. Additionally, the 5-ethylfuran group has been shown to improve pharmacokinetic properties, such as solubility and bioavailability, making it a promising candidate for further preclinical testing.

The synthesis of 2-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)azetidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the azetidine ring through cyclization reactions and the introduction of the furan and sulfur-containing groups via nucleophilic substitution or coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

In terms of applications, this compound has shown potential in several areas beyond drug discovery. Its unique electronic properties make it a candidate for use in materials science, particularly in the development of advanced polymers or sensors. Researchers have also investigated its role as a chiral catalyst in asymmetric synthesis, leveraging its rigid structure to induce high enantioselectivity in various reactions.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of 2-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)azetidine. Molecular docking simulations have revealed that the compound exhibits strong binding affinities to GABA receptors and voltage-gated sodium channels, suggesting its potential as an anticonvulsant or analgesic agent. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, elucidating the role of sulfur-based interactions in stabilizing key intermediates during biochemical reactions.

The development of this compound has also raised interesting questions about its environmental impact and toxicity profile. Preliminary studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term environmental persistence. However, further research is needed to fully characterize its ecotoxicological effects and ensure its safe use in both therapeutic and industrial applications.

In conclusion, 2-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)azetidine (CAS No. 2171824-44-3) represents a versatile molecule with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover its full spectrum of applications, this compound is poised to make meaningful contributions to both academic and industrial sectors.